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Compound of Interest

Compound Name: 1-Chloro-3-fluorobenzene

Cat. No.: B165101

The proper management and disposal of 1-Chloro-3-fluorobenzene are critical for ensuring
laboratory safety and environmental protection. As a flammable and hazardous chemical, it
necessitates strict adherence to established protocols. This guide provides detailed, step-by-
step procedures for its handling and disposal, designed for researchers, scientists, and drug
development professionals. Following these guidelines will help mitigate risks and ensure
compliance with regulatory standards.

Essential Safety and Chemical Data

Before handling 1-Chloro-3-fluorobenzene, it is crucial to be aware of its physical properties
and associated hazards. This substance must be treated as a regulated hazardous waste from
the moment it is generated.[1][2]
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Property Data Reference
CAS Number 625-98-9 [31[4]
Molecular Formula CeHaCIF [5]1[6]
Molecular Weight 130.55 g/mol [5][6]
Appearance C.:olc')rless to light yellow clear 6]
liquid

Boiling Point 126-128 °C [3]

Flash Point 18 °C [3]

Density 1.219 g/cm3 (at 20 °C) [3]

H225: Highly flammable liquid
and vapour.H332: Harmful if

GHS Hazard Statements inhaled.H315: Causes skin [3][5]
irritation.H319: Causes serious

eye irritation.

Standard Operating Procedure for Disposal

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 1-
Chloro-3-fluorobenzene waste.

Immediate Safety Precautions & Personal Protective
Equipment (PPE)

Always handle 1-Chloro-3-fluorobenzene inside a chemical fume hood. Ensure that a safety
shower and eyewash station are readily accessible.[7]

o Eye and Face Protection: Wear chemical splash goggles and/or a face shield that complies
with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[7]

» Skin Protection: Wear protective gloves (double nitrile or Viton are recommended) and a
fully-buttoned lab coat.[3][8] Immediately remove and launder any contaminated clothing
before reuse.[7]
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» Respiratory Protection: Use only in a well-ventilated area, such as a fume hood.[4][7] Avoid
breathing vapors, mist, or gas.[3][4]

Waste Characterization and Segregation

Proper segregation is the first step in the disposal process.

« ldentify as Halogenated Waste: 1-Chloro-3-fluorobenzene is a halogenated organic
compound.[9][10] It must be collected in a waste stream designated for halogenated
solvents.[9][11]

e Maintain Segregation: Do not mix halogenated waste with non-halogenated organic waste,
as this significantly increases disposal costs and complexity.[10]

o Check for Incompatibilities: Store this waste separately from incompatible materials such as
strong oxidizing agents, acids, and bases to prevent hazardous reactions.[8][12][13]

Container Selection and Labeling

The choice of container and proper labeling are mandated by regulations.

» Select an Appropriate Container: Collect waste in a container specifically designated for
hazardous chemical waste. Polyethylene carboys are often used for liquid halogenated
waste.[8][11] Ensure the container is in good condition, free from leaks or cracks, and has a
tightly sealing cap.[8][14]

o Label Immediately: Affix a "Hazardous Waste" tag or label to the container before adding any
waste.[10][13]

o Complete the Label: Clearly write the full chemical name ("1-Chloro-3-fluorobenzene") and
list all other components and their approximate concentrations.[9] Keep the label visible and
legible.[10]

Waste Accumulation and Storage

Waste must be stored safely in a designated laboratory area pending pickup.
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o Use a Satellite Accumulation Area (SAA): Store the waste container in a designated SAA,
which must be at or near the point of generation.[1][2][12]

» Keep Container Closed: The waste container must remain closed at all times, except when
you are actively adding waste.[2][10][14]

e Provide Secondary Containment: Place the container in a larger, chemically resistant tub or
tray to contain any potential leaks or spills.[14][15]

o Adhere to Storage Limits: Do not exceed the maximum allowable volume for an SAA
(typically 55 gallons).[1][15] Be aware of accumulation time limits, which can range from 9 to
12 months.[2][14]

Arranging for Final Disposal

Laboratory personnel should not transport hazardous waste.

e Request a Pickup: Once the container is full or approaches its accumulation time limit,
submit a chemical waste collection request to your institution's Environmental Health &
Safety (EH&S) department.[1][15]

» Final Disposal Method: 1-Chloro-3-fluorobenzene waste is typically sent to a licensed
hazardous waste disposal facility for high-temperature incineration.[9] Never attempt to
dispose of this chemical by evaporation or by pouring it down the drain.[7][8][15]

Emergency Procedures: Spills and Exposure

Accidents require immediate and correct responses to minimize harm.
e Spill Response:

o Small Spills: If the spill is small and can be cleaned up in under 15 minutes by trained
personnel, ensure the area is well-ventilated and remove all ignition sources.[4][14] Use
non-sparking tools.[7] Absorb the spill with an inert material like sand, diatomaceous earth,
or vermiculite.[3][4]

o Cleanup: Collect the absorbent material and any contaminated debris, place it in a
sealable, properly labeled container, and manage it as hazardous waste.[4][10][15]
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o Large Spills: For large spills, evacuate the area immediately. Isolate the spill, prevent
entry, and contact your institution's emergency response or EH&S department for cleanup
assistance.[14][15]

o First Aid Measures:

o Inhalation: If inhaled, move the person to fresh air. If they feel unwell, call a poison center
or doctor.[7]

o Skin Contact: Immediately take off all contaminated clothing.[3] Rinse the affected skin
with plenty of water for at least 15 minutes.[7][14] Seek medical attention if irritation occurs
or persists.[7]

o Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes,
removing contact lenses if present and easy to do.[7] Continue rinsing and seek
immediate medical attention.[7]
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Workflow for 1-Chloro-3-fluorobenzene Disposal

Waste Generated:
1-Chloro-3-fluorobenzene

\

Step 1: Don PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize Waste
Is it a Halogenated Organic?

No / Unsure

Step 3: Select Container Incorrect Path:
- Compatible (e.g., Polyethylene) Consult Safety Officer.
- Good Condition Do NOT mix with
- Tightly Sealing Lid non-halogenated waste.

A4

Step 4: Label Container
- 'Hazardous Waste'
- Full Chemical Name
- Date Accumulation Starts

\

Step 5: Accumulate in SAA
- At/Near Point of Generation
- In Secondary Containment

- Keep Container Closed

No, Continue Use

Container Full or
Time Limit Reached?

Step 6: Request Disposal
Contact EH&S for Pickup

Waste Removed by EH&S
for Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Chloro-3-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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